Cas no 477700-49-5 (1H-Isoindol-4-amine,octahydro-(9CI))
1H-Isoindol-4-amine,octahydro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindol-4-amine,octahydro-(9CI)
- EN300-7318120
- 477700-49-5
- Octahydro-1H-isoindol-4-amine
- SCHEMBL5980357
- AKOS006341662
- E79878
-
- Inchi: 1S/C8H16N2/c9-8-3-1-2-6-4-10-5-7(6)8/h6-8,10H,1-5,9H2
- InChI Key: DYNQSAMONKDGMG-UHFFFAOYSA-N
- SMILES: N1CC2CCCC(C2C1)N
Computed Properties
- Exact Mass: 140.131
- Monoisotopic Mass: 140.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38A^2
- XLogP3: 0.1
1H-Isoindol-4-amine,octahydro-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7318120-0.05g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-0.1g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-0.25g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-0.5g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-1.0g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-2.5g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-5.0g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-7318120-10.0g |
octahydro-1H-isoindol-4-amine |
477700-49-5 | 10g |
$2884.0 | 2023-05-25 | ||
| 1PlusChem | 1P00DXX3-100mg |
1H-Isoindol-4-amine,octahydro-(9CI) |
477700-49-5 | 95% | 100mg |
$358.00 | 2024-05-01 | |
| 1PlusChem | 1P00DXX3-250mg |
1H-Isoindol-4-amine,octahydro-(9CI) |
477700-49-5 | 95% | 250mg |
$700.00 | 2024-05-01 |
1H-Isoindol-4-amine,octahydro-(9CI) Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1H-Isoindol-4-amine,octahydro-(9CI)
1H-Isoindol-4-amine, Octahydro-(9CI) (CAS No. 477700-49-5): A Comprehensive Overview
1H-Isoindol-4-amine, octahydro-(9CI) (CAS No. 477700-49-5) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
1H-Isoindol-4-amine, octahydro-(9CI) is a derivative of isoindole, characterized by its unique octahydro structure. The compound features a seven-membered ring with a nitrogen atom at the 1-position and an amine group at the 4-position. This structure confers the compound with distinct chemical properties, such as high solubility in organic solvents and stability under various conditions.
The molecular formula of 1H-Isoindol-4-amine, octahydro-(9CI) is C8H15N2, and its molecular weight is approximately 137.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including cyclization and reduction steps. These synthetic methods are crucial for producing high-purity 1H-Isoindol-4-amine, octahydro-(9CI), which is essential for both research and industrial applications.
Synthesis Methods
The synthesis of 1H-Isoindol-4-amine, octahydro-(9CI) has been extensively studied in the literature. One common approach involves the cyclization of an appropriate precursor followed by reduction to form the desired amine group. For instance, a typical synthetic route might start with the reaction of an alkylamine with a suitable aldehyde or ketone to form an imine intermediate. This intermediate is then cyclized using a strong acid catalyst to form the isoindole ring. Finally, hydrogenation under controlled conditions reduces the double bonds to yield the fully saturated 1H-Isoindol-4-amine, octahydro-(9CI).
This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing the environmental impact and cost of production.
Biological Activities and Applications
1H-Isoindol-4-amine, octahydro-(9CI) has shown promising biological activities that make it a valuable compound in pharmaceutical research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research has indicated that 1H-Isoindol-4-amine, octahydro-(9CI) can effectively inhibit certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, 1H-Isoindol-4-amine, octahydro-(9CI) has also been explored for its neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Clinical Trials and Future Prospects
The promising biological activities of 1H-Isoindol-4-amine, octahydro-(9CI) have led to increased interest in its clinical development. Several preclinical studies have demonstrated its safety and efficacy in animal models of various diseases. These findings have paved the way for early-stage clinical trials to evaluate its therapeutic potential in humans.
Ongoing clinical trials are focusing on assessing the safety profile and pharmacokinetics of 1H-Isoindol-4-amine, octahydro-(9CI). Preliminary results are encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.
Conclusion
1H-Isoindol-4-amine, octahydro-(9CI) (CAS No. 477700-49-5) is a multifaceted compound with a unique chemical structure that offers significant potential in both research and pharmaceutical applications. Its ability to inhibit key enzymes and protect neuronal cells makes it an attractive candidate for developing new treatments for cancer and neurodegenerative diseases.
Ongoing research and clinical trials will continue to explore the full range of biological activities and therapeutic applications of this compound. As our understanding of its properties deepens, it is likely that new opportunities will emerge for leveraging the unique characteristics of 1H-Isoindol-4-amine, octahydro-(9CI).
477700-49-5 (1H-Isoindol-4-amine,octahydro-(9CI)) Related Products
- 367281-02-5(2-Cyclohexylpyrrolidine)
- 4375-14-8(octahydro-1H-indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)